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Compound of Interest

Compound Name: ETBICYPHAT
CAS No.: 1005-93-2
Cat. No.: B057809
Get Quote
. J

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This document provides a comprehensive guide to the proper disposal procedures
for ETBICYPHAT (Ethyl Bicyclic Phosphate), a synthetic, non-competitive GABA antagonist.
Adherence to these guidelines is critical due to its classification as a Dangerous Good for
transport[1].

Chemical and Physical Properties of ETBICYPHAT

A summary of the known physical and chemical properties of ETBICYPHAT is provided in the
table below. This information is essential for a comprehensive understanding and safe handling
of the compound.
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Property Value

CAS Number 1005-93-2

Alternate Names Ethyl Bicyclic Phosphate
Molecular Formula C6H1104P

Molecular Weight 178.12 g/mol
Appearance Solid

Boiling Point 213.1°C at 760 mmHg|[2]
Melting Point 207.5°C[3]

Flash Point 96.9°CJ[3]

Density 1.3 g/cm3[3]

Experimental Protocols for Safe Disposal

While specific experimental protocols for the neutralization or deactivation of ETBICYPHAT are
not publicly available, the following procedures are based on best practices for the disposal of
hazardous chemical waste. These steps are designed to mitigate risks and ensure compliance
with general safety regulations.

Personnel Safety: Before handling ETBICYPHAT, all personnel must be equipped with
appropriate Personal Protective Equipment (PPE). This includes, but is not limited to:

Chemical-resistant gloves

Safety glasses with side-shields or goggles

A lab coat or protective clothing

In case of dust or aerosol generation, a NIOSH-approved respirator is necessary[4].

Disposal Procedure:
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Waste Segregation: Do not mix ETBICYPHAT waste with other chemical waste streams
unless explicitly permitted by your institution's environmental health and safety (EHS) office.
It should be collected in a dedicated, properly labeled hazardous waste container.

Containerization: Use a leak-proof, puncture-resistant container that is compatible with
ETBICYPHAT. The container must be clearly labeled with "Hazardous Waste" and the full
chemical name, "ETBICYPHAT".

Waste Accumulation: Store the waste container in a designated, well-ventilated, and secure
area, away from incompatible materials. Keep the container closed except when adding
waste.

Spill Management: In the event of a spill, contain the material to prevent it from entering
drains or waterways. Use an absorbent material to clean up the spill and collect the
contaminated materials in a sealed container for disposal as hazardous waste.

Final Disposal: Arrange for the collection and disposal of the ETBICYPHAT waste through
your institution's licensed hazardous waste disposal service. All disposal must be carried out
in accordance with local, state, and federal regulations[4][5]. Never dispose of ETBICYPHAT
down the drain or in the regular trash[6].

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of ETBICYPHAT,
from initial handling to final disposal.
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Caption: ETBICYPHAT Disposal Workflow Diagram.
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Disclaimer: The information provided here is for guidance purposes only. Always consult the
official Safety Data Sheet (SDS) for ETBICYPHAT and adhere to the specific protocols and
regulations established by your institution and local authorities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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